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Executive Summary: The Stoichiometry Trap
In molecular biology and drug development, the precision of reagent preparation is not merely

a procedural detail—it is a determinant of experimental validity. 2'-Deoxyadenosine 5'-

triphosphate (dATP) is a fundamental reagent for PCR, sequencing, and kinetic assays.[1]

However, a recurring failure mode in these applications stems from concentration errors

caused by incorrect molecular weight (MW) calculations.

Many researchers rely on the generic MW printed on a vendor’s catalog page (often the

anhydrous free acid) while weighing a lyophilized salt hydrate. This discrepancy can lead to

stock solutions that are off by 10–20%, altering the Magnesium-to-dNTP ratio (

) critical for polymerase fidelity.[1]

This guide provides a definitive, first-principles derivation of the dATP disodium salt molecular

weight, accounting for ionization and hydration, and establishes a self-validating protocol for

stock preparation.[1]

Part 1: Chemical Anatomy & Ionization Logic
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To calculate the MW accurately, we must first deconstruct the molecule into its invariant and

variant components.

The Core Structure (Free Acid)
The "Free Acid" form represents the fully protonated molecule, typically denoted as

.[1] While rarely isolated in this form due to instability, it serves as the stoichiometric baseline.

IUPAC Name: 2'-Deoxyadenosine 5'-(tetrahydrogen triphosphate)[1][2][3]

Formula:

Molecular Weight: 491.18 g/mol

The Disodium Salt Exchange
At physiological pH (and in most commercial preparations), the triphosphate chain is acidic.[1]

Manufacturers stabilize dATP by neutralizing it with sodium hydroxide. For the Disodium Salt,

two protons (

) from the triphosphate group are replaced by two sodium ions (

).[1]

Exchange Logic: Remove

(1.008 amu); Add

(22.990 amu).

Net Mass Shift:

.

The Hydration Factor
Lyophilized nucleotides are highly hygroscopic. Commercial "Disodium Salts" are almost never

anhydrous; they exist as hydrates, most commonly the Trihydrate (

). Ignoring these water molecules is the most common source of calculation error.
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Part 2: The Calculation Framework
The following derivation uses IUPAC standard atomic weights to ensure precision for analytical

chemistry applications.

Table 1: Stepwise Mass Derivation
Component Chemical Formula Calculation Logic

Molecular Weight (
g/mol )

dATP (Free Acid) Baseline Mass 491.18

- Protons Subtract -2.02

+ Sodium Ions Add +45.98

dATP (Disodium,

Anhydrous)
Intermediate Salt 535.14

+ Water of Hydration Add +54.05

dATP (Disodium

Trihydrate)
Final Target Mass 589.19

Critical Note: Always verify the specific hydration state on your Certificate of Analysis (CoA).

While trihydrate is standard, batch-specific variations (e.g., dihydrate or non-stoichiometric

water content) can occur.[1]

Visualization: The Derivation Logic
The following diagram illustrates the additive logic required to move from the theoretical free

acid to the bench-ready reagent.
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Figure 1: Logical flow for deriving the molecular weight of dATP salts from the parent free acid

structure.[1]

Part 3: Practical Application (The Self-Validating
Protocol)
As a Senior Scientist, I advise against relying solely on gravimetric preparation (weighing

powder) for dNTPs.[1] dATP salts are hygroscopic; the powder absorbs atmospheric water

instantly, rendering the weight inaccurate.

The Solution: Prepare a gravimetric stock, then validate and adjust using UV-Vis

Spectrophotometry. This relies on the molar extinction coefficient (
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), which is an intrinsic property of the adenosine base and is independent of salt or hydration
state.[1]

Protocol: Precision Stock Preparation (100 mM)
Reagents:

dATP Disodium Salt (Solid)[1]

Molecular Grade Water (pH 7.5) or TE Buffer (10 mM Tris, 0.1 mM EDTA, pH 7.5)[1]

Note: Avoid unbuffered water; acidic pH can cause hydrolysis of the triphosphate chain.

Step-by-Step Workflow:

Gravimetric Estimation:

Target Concentration: 100 mM.

Target Volume: 1 mL.

Mass Required:

.[1]

Action: Weigh ~59 mg of powder. Record the exact mass (

).[1][4]

Solubilization:

Dissolve in water/buffer to a final volume of roughly 1 mL.

Crucial: Do not rely on this being exactly 100 mM yet.

UV Validation (The Truth Step):

Prepare a 1:5000 dilution (e.g., 1

L stock + 4999
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L buffer).[1]

Measure Absorbance at 259 nm (

).[1]

Use the Beer-Lambert Law:

[1]

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-

inserted">

(dATP, pH 7.[1]0) = 15,400

[1, 2].[1]

= 1 cm (standard cuvette pathlength).

Adjustment:

Calculate actual concentration:

.[1]

Dilute the stock further to reach exactly 100 mM based on this calculated value.

Visualization: QC Workflow

1. Weigh Powder
(Approx. 59mg)

2. Dissolve
(pH 7.5 Buffer)

3. Dilute 1:5000
(For UV Range)

4. Measure A259
(Target A ~ 0.3)

5. Calc Molarity
(Beer-Lambert)

6. Adjust Volume
(Final Stock)

 If C > 100mM

Click to download full resolution via product page

Figure 2: The self-validating workflow for preparing dNTP solutions, prioritizing UV

quantification over gravimetric weight.

Part 4: Technical Reference Data
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Table 2: Physical & Chemical Properties
Property Value Context

259 nm At pH 7.0

Extinction Coeff.[1][3] (

)

Used for concentration

verification

Ratio ~0.15
Purity indicator (Protein

contamination)

pKa (Phosphate) ~1.0, ~2.0, ~6.5 -phosphate is fully ionized at

pH 7.5

Solubility > 100 mM Highly soluble in water/Tris
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To cite this document: BenchChem. [Molecular Weight Calculation of dATP Disodium Salt: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12058022/docs#molecular-weight-calculation-of-
datp-disodium-salt-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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